Cas no 1256834-65-7 (1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one)

• Product Name: 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one
• CAS No: 1256834-65-7
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• CID: 5074766
• Update Time: 2025-05-25

1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AB75067
• 1-(3-CHLORO-2-FLUOROPYRIDIN-4-YL)ETHAN-1-ONE
• 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one

• Inchi： 1S/C7H5ClFNO/c1-4(11)5-2-3-10-7(9)6(5)8/h2-3H,1H3
• InChI Key： YCHOYYSMWMHBOC-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one

1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1256834-65-7, commonly referred to as 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine and fluorine atoms at specific positions, along with a ketone group. The pyridine ring serves as the core framework, while the chlorine and fluorine substituents introduce electronic and steric effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one in various applications, particularly in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, leveraging its ability to undergo a range of chemical transformations. For instance, the compound has been employed in the synthesis of heterocyclic compounds, which are often associated with therapeutic properties. The presence of the ketone group in this molecule makes it an excellent candidate for enolate chemistry, enabling the formation of diverse derivatives with tailored functionalities.

In terms of synthesis, 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one can be prepared through several routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods exploit the electronic properties of the pyridine ring and its substituents to achieve selective reactions. The use of transition metal catalysts has also been explored to enhance reaction efficiency and yield. Notably, recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched derivatives of this compound, which are highly valuable in medicinal chemistry.

The biological activity of 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for developing therapeutic agents. Furthermore, its ability to modulate enzyme activity has been investigated, revealing interactions with key targets such as kinases and proteases. These findings underscore the importance of this compound as a lead molecule in drug discovery programs.

From an environmental perspective, understanding the fate and behavior of CAS No. 1256834-65-7 in natural systems is crucial for assessing its potential impact on ecosystems. Research into its degradation pathways has shown that the compound undergoes hydrolysis under certain conditions, leading to the formation of less complex products. However, further studies are needed to fully characterize its environmental persistence and toxicity.

In conclusion, 1-(3-Chloro-2-fluoropyridin-4-YL)ethan-1-one (CAS No. 1256834-65-7) is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure and reactivity make it an invaluable tool for constructing bioactive molecules, while its biological activity highlights its role as a lead compound in drug discovery efforts. As research continues to uncover new applications and insights into this molecule's properties, it is poised to play an increasingly important role in advancing chemical science.